Cas no 104447-76-9 (N-Isobutyl-1H-indole-5-carboxamide)

• Product Name: N-Isobutyl-1H-indole-5-carboxamide
• CAS No: 104447-76-9
• MF: C₁₃H₁₆N₂O
• MW: 216.278943061829
• CID: 1040607
• PubChem ID: 53982190
• Update Time: 2025-10-20

N-Isobutyl-1H-indole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-Isobutyl-1H-indole-5-carboxamide
• N-(2-methylpropyl)-1H-indole-5-carboxamide
• AK103884
• ANW-64389
• CTK8C0250
• KB-61569
• SureCN9480345
• DB-343894
• CS-0339666
• AKOS013029390
• 104447-76-9
• F18697
• 1H-Indole-5-carboxamide, N-(2-methylpropyl)-
• DTXSID70708142
• SCHEMBL9480345

• Inchi： 1S/C13H16N2O/c1-9(2)8-15-13(16)11-3-4-12-10(7-11)5-6-14-12/h3-7,9,14H,8H2,1-2H3,(H,15,16)
• InChI Key： JYZWGEKNMDXOPD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC2=C(C=CN2)C=1)NCC(C)C

Computed Properties

• Exact Mass: 215.11855
• Monoisotopic Mass: 216.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 44.9Ų

Experimental Properties

• PSA: 41.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxamides and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxamides and derivatives

Additional information on N-Isobutyl-1H-indole-5-carboxamide

Comprehensive Overview of N-Isobutyl-1H-indole-5-carboxamide (CAS No. 104447-76-9): Properties, Applications, and Research Insights

N-Isobutyl-1H-indole-5-carboxamide (CAS No. 104447-76-9) is a specialized organic compound belonging to the indole carboxamide class. Its molecular structure features an indole core substituted with a carboxamide group at the 5-position and an isobutyl moiety on the nitrogen atom. This unique arrangement grants the compound distinct physicochemical properties, making it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. The compound's molecular formula is C₁₃H₁₆N₂O, with a molar mass of 216.28 g/mol. Researchers often explore its hydrogen-bonding capacity and lipophilicity, which are critical for drug design and biomolecular interactions.

In recent years, N-Isobutyl-1H-indole-5-carboxamide has gained attention due to its potential role in modulating neurotransmitter pathways. The indole scaffold is structurally analogous to serotonin and melatonin, prompting investigations into its central nervous system (CNS) activity. Studies suggest derivatives of this compound may influence GPCR (G-protein-coupled receptor) signaling, a hot topic in neuroscience and psychiatric drug development. Additionally, its synthetic versatility allows for modifications to enhance bioavailability or target specificity, aligning with the growing demand for precision medicine solutions.

The compound's thermal stability and solubility profile (moderate in polar organic solvents like DMSO or ethanol) make it suitable for diverse experimental conditions. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed for characterization. A frequently searched question—"What is the melting point of CAS 104447-76-9?"—can be addressed here: reported values range between 145-148°C, though polymorphic forms may exhibit variations. Such data is vital for quality control in API (Active Pharmaceutical Ingredient) manufacturing.

Beyond pharmaceuticals, N-Isobutyl-1H-indole-5-carboxamide finds utility in material science as a building block for functional polymers. Its aromatic system enables π-stacking interactions, relevant for designing organic semiconductors or sensors. This aligns with the surge in interest around green chemistry and biodegradable materials, as researchers seek sustainable alternatives to conventional petrochemical-derived compounds. The indole ring's electron-rich nature also facilitates photophysical applications, such as fluorescent probes for cellular imaging.

From a commercial perspective, suppliers often highlight high-purity grades (>98%) of CAS 104447-76-9 to meet research demands. Storage recommendations typically advise protection from light and moisture at -20°C for long-term stability. A trending query—"Is N-Isobutyl-1H-indole-5-carboxamide compatible with aqueous buffers?"—warrants clarification: while sparingly soluble in water, it may require cosolvents like PEG-400 for biological assays. Such practical insights are crucial for experimental reproducibility, a key concern in open science initiatives.

Ongoing research explores structure-activity relationships (SAR) of this compound, particularly in kinase inhibition and anti-inflammatory applications. Computational modeling studies leverage its molecular docking potential against therapeutic targets, reflecting the intersection of AI-driven drug discovery and traditional medicinal chemistry. As regulatory frameworks evolve, documentation of its ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiles remains a priority to ensure translational viability.

In summary, N-Isobutyl-1H-indole-5-carboxamide (CAS 104447-76-9) exemplifies how niche chemical entities can bridge multiple scientific disciplines. Its relevance to neuropharmacology, advanced materials, and catalytic chemistry underscores the compound's multifaceted value. Future directions may explore its crystallographic behavior or metabolite pathways, addressing gaps identified in current literature. For researchers, maintaining awareness of its handling precautions and analytical benchmarks ensures safe and effective utilization across applications.